methyl 4-[(2-bromobenzoyl)amino]benzoate

• IUPAC Name: methyl 4-[(2-bromobenzoyl)amino]benzoate
• InChI: InChI=1S/C15H12BrNO3/c1-20-15(19)10-6-8-11(9-7-10)17-14(18)12-4-2-3-5-13(12)16/h2-9H,1H3,(H,17,18)
• InChI Key: IKJQHRCSOBEEBP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2Br
• Molecular Formula: C15H12BrNO3
• Molecular Weight: 334.16 g/mol

Description

Methyl 4-[(2-bromobenzoyl)amino]benzoate is a useful research compound. Its molecular formula is C15H12BrNO3 and its molecular weight is 334.16 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 333.00006 g/mol and the complexity rating of the compound is 353. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis Processes : Methyl 4-[(2-bromobenzoyl)amino]benzoate's synthesis involves intricate chemical reactions, providing key insights into the optimization of reaction conditions for high yield production. For instance, the synthesis of related compounds like Methyl 4-(bromomethyl)benzoate has been optimized under specific conditions, highlighting the significance of reaction parameters in achieving high product yields (Bi Yun-mei, 2012).

• Reactions with Secondary Amines : The reactivity of similar compounds with secondary amines, leading to the formation of novel structures, showcases the potential of this compound in the development of new chemical entities. Such reactions are pivotal in medicinal chemistry for the design of drugs with enhanced therapeutic properties (O. A. Kolyamshin et al., 2019).

• Nucleophilic Substitution Reactions : Studies on related compounds demonstrate the utility of this compound in nucleophilic substitution reactions. These reactions are crucial for introducing functional groups that can modify the physical, chemical, and biological properties of a molecule, making it useful in various scientific research applications (H. Koh et al., 1999).

Applications in Material Science

• Photofunctional Hybrids : The synthesis and characterization of photofunctional hybrids, incorporating benzoate derivatives, highlight the potential of this compound in the development of materials with advanced optical properties. These materials are promising for applications in photodynamic therapy and the design of luminescent probes, contributing significantly to advances in medical diagnostics and treatment strategies (J. Cuan & B. Yan, 2013).

Biotechnological Implications

• Enzymatic Reactions and Metabolism : The activity of enzymes toward benzoates, including derivatives similar to this compound, provides valuable insights into the metabolic pathways of aromatic compounds in biological systems. Such studies are essential for understanding the biotransformation of synthetic compounds in living organisms, with implications for drug metabolism and environmental biodegradation (Eng‐Kiat Lim et al., 2002).